Cas no 1603541-50-9 (1-chloro-2-1-(2,2-difluoroethoxy)-2-iodoethylbenzene)

• Product Name: 1-chloro-2-1-(2,2-difluoroethoxy)-2-iodoethylbenzene
• CAS No: 1603541-50-9
• MF: C₁₀H₁₀ClF₂IO
• MW: 346.540081501007
• CID: 6234315
• PubChem ID: 114774766
• Update Time: 2025-06-14

1-chloro-2-1-(2,2-difluoroethoxy)-2-iodoethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2-1-(2,2-difluoroethoxy)-2-iodoethylbenzene
• 1603541-50-9
• 1-chloro-2-[1-(2,2-difluoroethoxy)-2-iodoethyl]benzene
• EN300-1135352

• Inchi： 1S/C10H10ClF2IO/c11-8-4-2-1-3-7(8)9(5-14)15-6-10(12)13/h1-4,9-10H,5-6H2
• InChI Key： LZUDHOAXWOTYRW-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC=CC=1Cl)OCC(F)F

Computed Properties

• Exact Mass: 345.94330g/mol
• Monoisotopic Mass: 345.94330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-chloro-2-1-(2,2-difluoroethoxy)-2-iodoethylbenzene

Comprehensive Introduction to 1-chloro-2-1-(2,2-difluoroethoxy)-2-iodoethylbenzene (CAS No. 1603541-50-9)

1-chloro-2-1-(2,2-difluoroethoxy)-2-iodoethylbenzene (CAS No. 1603541-50-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique combination of halogenated and ether functional groups, making it a valuable intermediate in the synthesis of complex molecules. Researchers are particularly interested in its potential applications in drug discovery and material science, where its structural versatility offers opportunities for innovation.

The molecular structure of 1-chloro-2-1-(2,2-difluoroethoxy)-2-iodoethylbenzene includes a benzene ring substituted with chloro, iodo, and difluoroethoxy groups. This arrangement provides distinct electronic and steric properties, which are critical for its reactivity in cross-coupling reactions and other synthetic transformations. Recent studies highlight its role in palladium-catalyzed reactions, a hot topic in modern organic chemistry due to its efficiency and selectivity.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize and utilize 1-chloro-2-1-(2,2-difluoroethoxy)-2-iodoethylbenzene. With growing interest in eco-friendly solvents and catalyst systems, this compound serves as a test case for optimizing synthetic pathways with minimal environmental impact. Its compatibility with biodegradable reagents is another area of active investigation, aligning with global trends toward sustainable industrial practices.

The compound’s physicochemical properties, such as solubility and stability, are also under scrutiny. Understanding these characteristics is essential for its application in formulation science, particularly in developing controlled-release systems or nanocarriers. These advancements are highly relevant to current discussions about precision medicine and targeted drug delivery, where tailored molecular designs play a pivotal role.

From an analytical perspective, 1-chloro-2-1-(2,2-difluoroethoxy)-2-iodoethylbenzene presents challenges and opportunities in chromatography and spectroscopy. Techniques like HPLC and NMR are commonly employed to characterize its purity and structure, topics frequently searched by chemists and quality control professionals. The compound’s spectral data is often shared in open-access databases, supporting collaborative research efforts.

In summary, 1-chloro-2-1-(2,2-difluoroethoxy)-2-iodoethylbenzene (CAS No. 1603541-50-9) exemplifies the intersection of synthetic chemistry and applied science. Its multifaceted applications, from pharmaceutical intermediates to advanced materials, make it a compound of enduring interest. As research continues to uncover new uses and methodologies, this molecule will likely remain at the forefront of innovation in its field.